Cas no 1211583-12-8 (4-(2,3-dimethylphenyl)methylpiperidine)

• Product Name: 4-(2,3-dimethylphenyl)methylpiperidine
• CAS No: 1211583-12-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5752039
• PubChem ID: 62548708
• Update Time: 2023-11-24

4-(2,3-dimethylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• CS-0279578
• 1211583-12-8
• 4-(2,3-Dimethylbenzyl)piperidine
• AKOS011839667
• EN300-1867706
• SCHEMBL3969439
• DTXSID101273661
• 4-[(2,3-dimethylphenyl)methyl]piperidine
• Piperidine, 4-[(2,3-dimethylphenyl)methyl]-
• 4-(2,3-dimethylphenyl)methylpiperidine

• Inchi： 1S/C14H21N/c1-11-4-3-5-14(12(11)2)10-13-6-8-15-9-7-13/h3-5,13,15H,6-10H2,1-2H3
• InChI Key： RHPZBNVPHCCOKK-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±11.0 °C(Predicted)
• pka: 10.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines